Cas no 33576-71-5 (1,4-Pentadiyn-3-one)

• Product Name: 1,4-Pentadiyn-3-one
• CAS No: 33576-71-5
• MF: C₅H₂O
• MW: 78.068781375885
• CID: 1459087
• PubChem ID: 12596780
• Update Time: 2025-04-20

1,4-Pentadiyn-3-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyn-3-one
• penta-1,4-diyn-3-one
• CHEBI:189222
• DTXSID20503861
• 33576-71-5
• ethynyl ketone

• Inchi： 1S/C5H2O/c1-3-5(6)4-2/h1-2H
• InChI Key： HQQULPUXSRHOGE-UHFFFAOYSA-N
• SMILES： O=C(C#C)C#C

Computed Properties

• Exact Mass: 78.01056
• Monoisotopic Mass: 78.010564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07